Cas no 874754-19-5 (Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate)

• Product Name: Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate
• CAS No: 874754-19-5
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5058055
• PubChem ID: 7131556
• Update Time: 2025-06-13

Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate
• ethyl 2-(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)acetate
• ethyl (4-benzyl-5-mercapto-4H-1,2,4-triazol-3-yl)acetate
• NE57679
• Z139720692
• Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate

• Inchi： 1S/C13H15N3O2S/c1-2-18-12(17)8-11-14-15-13(19)16(11)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,19)
• InChI Key： USWFIZRDICCTLG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC(=O)OCC)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate

Comprehensive Overview of Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate (CAS No. 874754-19-5)

Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate (CAS No. 874754-19-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique 1,2,4-triazole core and benzyl substituent, exhibits versatile chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemical formulations, and advanced material synthesis.

The molecular structure of Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate features a triazole ring, which is known for its stability and ability to participate in hydrogen bonding. This structural motif is commonly found in bioactive molecules, contributing to its relevance in pharmaceutical research. The ethyl acetate moiety further enhances its solubility and reactivity, making it a preferred choice for various chemical transformations. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are pivotal in developing new therapeutics.

In the context of current trends, Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly catalytic systems to optimize its production, reducing environmental impact. Additionally, the compound's potential applications in biodegradable materials and renewable energy storage systems have sparked interest among scientists aiming to address global sustainability challenges.

From a pharmacological perspective, the 1,2,4-triazole derivatives, including Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate, are being studied for their antimicrobial, anti-inflammatory, and anticancer properties. These investigations are driven by the urgent need for new therapeutic agents to combat drug-resistant pathogens and chronic diseases. The compound's ability to modulate biological pathways makes it a promising candidate for future drug discovery efforts.

In the agrochemical sector, Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate is being explored for its potential as a plant growth regulator or pesticide intermediate. Its structural features allow it to interact with specific enzymatic targets in pests, offering a pathway to develop more efficient and environmentally benign crop protection solutions. This aligns with the increasing consumer demand for organic farming and reduced chemical residues in food products.

The synthesis and characterization of Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is critical for its application in high-precision industries. Furthermore, computational chemistry tools are being employed to predict its reactivity and optimize synthetic routes, reflecting the integration of AI-driven research in modern chemistry.

As the scientific community continues to uncover the multifaceted applications of Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate, its commercial viability is also being assessed. Market analysts predict a steady growth in demand for this compound, particularly in regions with robust pharmaceutical and agrochemical industries. Companies are investing in scalable production methods to meet future needs, ensuring a stable supply chain for researchers and manufacturers alike.

In conclusion, Ethyl 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetate (CAS No. 874754-19-5) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of significant interest for both academic and industrial research. As the world moves toward more sustainable and innovative solutions, this compound is poised to play a pivotal role in shaping the future of multiple scientific disciplines.